Cas no 2229446-44-8 ({1-(2,3-dihydro-1-benzofuran-5-yl)methyl-4,4-difluorocyclohexyl}methanamine)

• Product Name: {1-(2,3-dihydro-1-benzofuran-5-yl)methyl-4,4-difluorocyclohexyl}methanamine
• CAS No: 2229446-44-8
• MF: C₁₆H₂₁F₂NO
• MW: 281.340851545334
• CID: 6485530
• PubChem ID: 165697051
• Update Time: 2025-11-03

{1-(2,3-dihydro-1-benzofuran-5-yl)methyl-4,4-difluorocyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2,3-dihydro-1-benzofuran-5-yl)methyl-4,4-difluorocyclohexyl}methanamine
• 2229446-44-8
• {1-[(2,3-dihydro-1-benzofuran-5-yl)methyl]-4,4-difluorocyclohexyl}methanamine
• EN300-1941176

• Inchi： 1S/C16H21F2NO/c17-16(18)6-4-15(11-19,5-7-16)10-12-1-2-14-13(9-12)3-8-20-14/h1-2,9H,3-8,10-11,19H2
• InChI Key： MOWNIQCRFDBVFW-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC2C=CC3=C(CCO3)C=2)CC1)F

Computed Properties

• Exact Mass: 281.15912062g/mol
• Monoisotopic Mass: 281.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-(2,3-dihydro-1-benzofuran-5-yl)methyl-4,4-difluorocyclohexyl}methanamine

Chemical Profile of {1-(2,3-dihydro-1-benzofuran-5-yl)methyl-4,4-difluorocyclohexyl}methanamine (CAS No. 2229446-44-8)

{1-(2,3-dihydro-1-benzofuran-5-yl)methyl-4,4-difluorocyclohexyl}methanamine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 2229446-44-8, features a benzofuran moiety linked to a difluorocyclohexyl group through a methanamine bridge. Such a structural arrangement suggests promising interactions with biological targets, making it a subject of interest for further investigation.

The benzofuran core is a well-known pharmacophore in medicinal chemistry, often found in natural products and synthetic drugs. Its aromatic system provides stability and allows for facile modifications, enabling the development of derivatives with tailored properties. In particular, the 2,3-dihydro-1-benzofuran scaffold is frequently encountered in bioactive molecules, contributing to activities such as anti-inflammatory and antimicrobial effects. The presence of the 5-yl substituent in this compound may further modulate its pharmacological profile by influencing electronic and steric properties.

The terminal {4,4-difluorocyclohexyl} group introduces fluorine atoms into the molecular structure, a common strategy in drug design to enhance metabolic stability and binding affinity. Fluorinated compounds often exhibit improved bioavailability and selectivity due to the ability of fluorine to engage in hydrogen bonding and π-stacking interactions with biological targets. The specific positioning of the two fluorine atoms on the cyclohexyl ring may also contribute to conformational rigidity, which can be advantageous for optimizing receptor binding.

The methanamine bridge connecting the benzofuran and difluorocyclohexyl moieties provides a flexible linker that can adapt to different binding environments. This structural feature allows for conformational diversity, which may be exploited to fine-tune interactions with biological targets. The amine group itself is a versatile functional handle that can be further modified through chemical transformations, enabling the synthesis of libraries of analogs for high-throughput screening.

Recent advancements in computational chemistry have facilitated the virtual screening of such compounds for potential therapeutic applications. Molecular docking studies have been employed to evaluate the binding modes of {1-(2,3-dihydro-1-benzofuran-5-yl)methyl-4,4-difluorocyclohexyl}methanamine with various protein targets. Preliminary results suggest that this compound may interact with enzymes involved in metabolic pathways or signal transduction cascades, warranting further experimental validation.

In vitro assays have been conducted to assess the biological activity of this compound across multiple assays. Notably, preliminary data indicate potential inhibitory effects on certain enzymes associated with inflammation and cancer progression. These findings align with the known activities of benzofuran derivatives and highlight the compound's potential as a lead molecule for drug development. Further characterization in cellular models will be necessary to elucidate its mechanism of action and therapeutic relevance.

The synthesis of {1-(2,3-dihydro-1-benzofuran-5-yl)methyl-4,4-difluorocyclohexyl}methanamine presents unique challenges due to its complex architecture. Multi-step synthetic routes involving key transformations such as Friedel-Crafts alkylation, nucleophilic substitution, and fluorination reactions have been explored. Optimization of these reactions is crucial to achieving high yields and purity levels required for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient access to such complex molecules, reducing both cost and environmental impact.

The safety and pharmacokinetic profiles of this compound are under active investigation. In vivo studies are being planned to evaluate its distribution, metabolism, and excretion (DME) properties. Understanding these parameters is essential for assessing its suitability as a drug candidate and for predicting potential side effects. Collaborative efforts between synthetic chemists and pharmacologists are crucial for translating promising chemical entities into viable therapeutics.

The role of fluorine in medicinal chemistry continues to evolve, with new applications emerging regularly. The incorporation of fluorine into bioactive molecules has been shown to enhance their pharmacological properties significantly. The specific case of {1-(2,3-dihydro-1-benzofuran-5-yl)methyl-4,4-difluorocyclohexyl}methanamine exemplifies how strategic fluorination can lead to novel compounds with enhanced biological activity. As research progresses, it is expected that more sophisticated fluorinated derivatives will be developed for treating various diseases.

The future directions for this compound include exploring its potential in combination therapies and investigating its effects on disease models relevant to its target pathways. Preclinical studies will provide critical insights into its therapeutic efficacy and safety profile before moving into human trials. The integration of machine learning tools into drug discovery pipelines may also accelerate the process by predicting promising derivatives based on structural features similar to those found in active compounds.